Cas no 2172123-50-9 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid)
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid
- 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-methylbenzoic acid
- 2172123-50-9
- EN300-1521600
-
- Inchi: 1S/C28H28N2O5/c1-17-11-12-25(23(13-17)27(32)33)30-26(31)14-18(2)15-29-28(34)35-16-24-21-9-5-3-7-19(21)20-8-4-6-10-22(20)24/h3-13,18,24H,14-16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: QHAPZGIPUBDSQT-UHFFFAOYSA-N
- SMILES: O(C(NCC(C)CC(NC1C=CC(C)=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 105Ų
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1521600-0.05g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-methylbenzoic acid |
2172123-50-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1521600-0.1g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-methylbenzoic acid |
2172123-50-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1521600-0.25g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-methylbenzoic acid |
2172123-50-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1521600-0.5g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-methylbenzoic acid |
2172123-50-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1521600-1.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-methylbenzoic acid |
2172123-50-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1521600-2.5g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-methylbenzoic acid |
2172123-50-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1521600-5.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-methylbenzoic acid |
2172123-50-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1521600-10.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-methylbenzoic acid |
2172123-50-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1521600-50mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-methylbenzoic acid |
2172123-50-9 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1521600-100mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-methylbenzoic acid |
2172123-50-9 | 100mg |
$2963.0 | 2023-09-26 |
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid
Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid (CAS No. 2172123-50-9)
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid (CAS No. 2172123-50-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a substituted benzoic acid moiety. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions. The presence of this group in 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid allows for precise control over the reactivity of the amino group, facilitating the construction of complex molecular architectures. This is particularly important in the development of therapeutic agents where stereochemical control and functional group manipulation are critical.
The 3-methylbutanamido and 5-methylbenzoic acid moieties contribute to the compound's overall hydrophobicity and electronic properties, which can influence its biological activity and pharmacokinetic profile. Recent studies have shown that compounds with similar structural features exhibit potent biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of Fmoc-protected amino acids with substituted benzoic acid moieties demonstrated significant inhibition of cancer cell proliferation in vitro.
In the context of drug discovery, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid serves as a versatile building block for the synthesis of novel drug candidates. Its use in combinatorial chemistry approaches allows researchers to rapidly generate large libraries of compounds for high-throughput screening. This has been particularly useful in identifying lead compounds for various therapeutic targets, such as G protein-coupled receptors (GPCRs) and protein kinases.
The synthetic route to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid involves several well-established chemical transformations. The Fmoc protection step is typically achieved using Fmoc chloride in the presence of a base such as diisopropylethylamine (DIPEA). Subsequent coupling reactions with appropriate carboxylic acids or amino acids can be carried out using coupling reagents like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The final deprotection step to remove the Fmoc group is usually performed under mild basic conditions, such as treatment with piperidine in dimethylformamide (DMF).
The physical and chemical properties of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile, but has limited solubility in water. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS).
In terms of safety and handling, while 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.
The potential applications of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid extend beyond its use as an intermediate in drug synthesis. It has also found applications in materials science, where its unique structural features make it suitable for the development of functional polymers and supramolecular assemblies. For example, recent research has explored the use of Fmoc-containing compounds in the fabrication of self-assembling nanostructures with potential applications in drug delivery systems.
In conclusion, 2-4-{(9H-fluoren-9-yloxycarbonyl)amino}-3-methylbutanamido)-5-methylbenzoic acid (CAS No. 2172123-50-9) is a versatile compound with significant potential in both pharmaceutical research and materials science. Its unique structural features and chemical properties make it an invaluable tool for researchers working on the development of new therapeutic agents and advanced materials. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in various scientific disciplines.
2172123-50-9 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)